![molecular formula C15H13ClO2 B2400225 1-(4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-yl)ethanone CAS No. 1345472-02-7](/img/structure/B2400225.png)
1-(4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-yl)ethanone, also known as 4-Chloro-2-methoxybiphenyl, is a synthetic organic compound with a wide range of applications in the scientific research field. Its chemical structure consists of a benzene ring with two methyl groups, a chlorine atom, and an ethanone group. This compound has been studied for its ability to act as a catalyst, as well as its general chemical and physical properties.
Scientific Research Applications
1-(4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-yl)ethanone has been used in a wide range of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent in the synthesis of heterocyclic compounds, and as a starting material for the synthesis of other organic compounds. It has also been used in the synthesis of polymers, and as a reactant in the preparation of pharmaceuticals. Additionally, it has been used as a reagent in the synthesis of dyes, pigments, and other materials.
Mechanism of Action
Mode of Action
The presence of the acetyl and methoxy groups may influence its interactions with these targets .
Biochemical Pathways
Based on its structural similarity to other biphenyl compounds, it may be involved in pathways related to aromatic compound metabolism .
Pharmacokinetics
Given its molecular weight of 26072 , it is likely to have good bioavailability
Action Environment
The action of “4-Acetyl-4’-chloro-2’-methoxybiphenyl” may be influenced by various environmental factors. For example, the compound’s stability and efficacy could be affected by temperature, pH, and the presence of other molecules in the environment . .
Advantages and Limitations for Lab Experiments
1-(4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-yl)ethanone has several advantages for use in laboratory experiments. The compound is relatively inexpensive and easy to obtain, and its reaction conditions are relatively mild. Additionally, the compound is stable and can be stored for long periods of time without any significant degradation. The main limitation of the compound is that its reaction conditions require a relatively high temperature and pressure, which may not be suitable for some experiments.
Future Directions
There are several potential future directions for the use of 1-(4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-yl)ethanone. The compound could be further studied for its potential applications in the synthesis of pharmaceuticals and other materials. Additionally, the compound could be used as a catalyst in the synthesis of other organic compounds, and could be used in the synthesis of polymers and other materials. Finally, the compound could be further studied for its potential biochemical and physiological effects, as well as its potential interactions with other molecules in the body.
Synthesis Methods
1-(4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-yl)ethanone is synthesized by a multi-step process. The first step involves the reaction of p-chlorobenzophenone and 2-methoxy-1,1'-biphenyl in the presence of anhydrous potassium carbonate in dimethylformamide (DMF). This reaction produces an intermediate, which is then reacted with acetic anhydride to form the final product. The reaction is carried out at a temperature of around 130°C and a pressure of 10 bar. The reaction is complete after about 3 hours.
properties
IUPAC Name |
1-[4-(4-chloro-2-methoxyphenyl)phenyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO2/c1-10(17)11-3-5-12(6-4-11)14-8-7-13(16)9-15(14)18-2/h3-9H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDUJPJMFVRUFSN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.